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Compound of Interest

Compound Name:
S-Nitroso-N-valeryl-D,L-

penicillamine

CAS No.: 225233-99-8

Cat. No.: B014696 Get Quote

A critical ambiguity has been identified regarding the term "SNVP." An initial comprehensive

search of scientific and medical literature did not yield a clear, established therapeutic agent,

biological pathway, or technology universally recognized by this acronym. To proceed with the

development of a scientifically rigorous and valuable technical guide, clarification of this term is

essential.

The search revealed several possibilities for what "SNVP" might refer to, each representing a

distinct area of biomedical research with unique therapeutic potential:

Snake Venom Peptides (a potential interpretation): The abbreviation could plausibly stand for

Snake Venom Peptides. Snake venoms are a rich source of bioactive molecules with

demonstrated therapeutic potential in areas such as cardiovascular diseases, cancer, and

pain management.[1][2] Key components include metalloproteinases (SVMPs), L-amino acid

oxidases (LAAOs), and phospholipase A2s (PLA2s), which are being explored for their

anticancer properties.[1]

Sodium Nitroprusside (SNP): While a close, but not exact match, SNP (Sodium

Nitroprusside) is a well-known potent vasodilator used in hypertensive crises.[3] Its

mechanism involves the release of nitric oxide (NO), which activates guanylate cyclase and

increases cyclic guanosine monophosphate (cGMP), leading to smooth muscle relaxation.[3]
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Naphthylvinylpyridine (NVP): Another phonetic possibility is NVP (Naphthylvinylpyridine), a

compound that has been studied for its effects on the central nervous system, specifically its

inhibition of choline acetyltransferase, an enzyme involved in acetylcholine synthesis.[4] This

could have implications for conditions involving cholinergic signaling.

Single Nucleotide Polymorphism (SNP) or Single Nucleotide Variant (SNV): In the realm of

genomics and personalized medicine, SNP (Single Nucleotide Polymorphism) or SNV

(Single Nucleotide Variant) are critical concepts.[5][6][7][8] These genetic variations can

significantly influence an individual's susceptibility to disease and response to drugs, forming

the basis of pharmacogenomics.[6][8][9]

Other Possibilities: The search also highlighted other unrelated but similarly abbreviated

terms in biomedical research, such as SENP (Sentrin-specific proteases) which are potential

cancer therapy targets[10], and VIP (Vasoactive Intestinal Peptide) which has therapeutic

potential in neurodevelopmental disorders.[11]

To ensure the creation of a relevant and accurate in-depth technical guide, it is imperative that

the specific identity of "SNVP" be provided. Without this clarification, any attempt to detail its

mechanism of action, therapeutic potential, and associated experimental protocols would be

speculative and lack the scientific integrity required for the intended audience of researchers,

scientists, and drug development professionals.

Upon receiving the precise definition of "SNVP," a targeted and comprehensive guide will be

developed, adhering to the highest standards of scientific accuracy and providing actionable

insights for the research and development community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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